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Compound of Interest

Compound Name: 7-Isopropylindoline-2,3-dione
CAS No.: 57816-97-4
Cat. No.: B1313886

Get Quote

Executive Summary & Chemical Profile

7-1sopropylisatin (CAS: 57816-97-4) is a substituted isatin derivative utilized primarily as a
pharmacophore scaffold in the development of kinase inhibitors (e.g., CDK2, VEGFR) and
anticancer therapeutics.[1][2][3] Its structural distinctiveness lies in the isopropyl group at the
C7 position, adjacent to the indolic nitrogen.[1] This steric bulk influences its solubility,
reactivity, and hydrolytic stability compared to the parent isatin molecule.[1]

This guide provides a rigorous technical framework for the storage, handling, and stability
maintenance of 7-isopropylisatin, designed for medicinal chemists and formulation scientists.[1]

Table 1: Physicochemical Profile
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Property Specification

Chemical Name 7-isopropyl-1H-indole-2,3-dione

CAS Number 57816-97-4

Molecular Formula C11H11NO2

Molecular Weight 189.21 g/mol

Physical State Orange to Red Crystalline Solid

Solubility Soluble.in DMSO, DMF, Methanol; Poorly
soluble in Water

pKa (Calculated) ~10.5 (N-H deprotonation)

Stability Dynamics & Degradation Mechanisms[1]

The stability of 7-isopropylisatin is governed by the electrophilicity of the C3 carbonyl and the
lability of the lactam (amide) bond.

Hydrolytic Degradation (Alkaline Sensitivity)

Like all isatins, 7-isopropylisatin is susceptible to ring-opening hydrolysis under basic conditions
(pH > 8.0).[1] The hydroxide ion attacks the C2 carbonyl, cleaving the N-C2 bond to form 7-
isopropylisatinate (2-amino-3-isopropylphenylglyoxylate).

o Steric Effect of 7-Isopropyl Group: The bulky isopropyl group at position 7 (ortho to the
Nitrogen) provides a "steric shield." This steric hindrance retards the approach of
nucleophiles and water molecules to the lactam region compared to unsubstituted isatin,
theoretically enhancing its hydrolytic stability in neutral-to-weakly-basic solutions.

¢ Reversibility: Upon acidification (pH < 4), the isatinate can recyclize to reform 7-
isopropylisatin, a process known as lactamization.[1]

Oxidative & Photolytic Sensitivity[1]

e Oxidation: The C3 carbonyl is an oxidation-prone site. In the presence of strong oxidants
(e.g., peroxides), isatins can degrade into anthranilic acid derivatives (isatoic anhydrides).[1]
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e Photostability: Isatins are chromophores (colored). Prolonged exposure to UV/VIS light can
induce radical formation or polymerization, particularly in solution.[1]

Diagram 1: Hydrolysis Pathway of 7-Isopropylisatin

The following diagram illustrates the reversible ring-opening mechanism driven by pH changes.
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Caption: pH-dependent reversible hydrolysis of the lactam ring. High pH drives ring opening;
low pH favors recyclization.[1]

Storage & Handling Protocols

To maximize shelf-life and experimental reproducibility, strictly adhere to the following
protocols.

Solid State Storage[1]

o Temperature: Store at -20°C for long-term (>1 month). Short-term storage (weeks) at 2—8°C
is acceptable.

o Atmosphere: Hygroscopic potential is low but present. Store under Argon or Nitrogen in a
tightly sealed vial to prevent moisture ingress, which can catalyze slow hydrolysis.[1]

» Container: Amber glass vials are mandatory to prevent photodegradation.

Solution Handling (Working Stocks)

Researchers often store stock solutions in DMSO. This introduces specific risks.[4]
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» Solvent Choice: Anhydrous DMSO or DMF are preferred. Avoid protic solvents
(Ethanol/Methanol) for long-term stock storage as they can participate in nucleophilic attack
or solvolysis over time.

o Freeze-Thaw Cycles: Limit to <3 cycles. Repeated condensation introduces water,
accelerating degradation.[1]

« Stability Window:
o DMSO Stock (-20°C): Stable for 3—6 months.

o Aqueous Working Solution: Prepare immediately before use. Do not store.

Diagram 2: Storage Decision Tree
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Caption: Decision logic for optimal storage based on physical state. Aqueous storage is strictly
prohibited.

Quality Control & Analytical Verification
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Routine purity checks should be performed using Reverse-Phase HPLC (RP-HPLC).

Recommended HPLC Method

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm, 4.6 x 100 mm.[1]

e Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH stabilizes the lactam ring).
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

» Gradient: 5% B to 95% B over 10 minutes.

o Detection: UV at 254 nm (aromatic) and 300-400 nm (isatin color band).

o Expected Retention: 7-isopropylisatin will elute later than unsubstituted isatin due to the
lipophilic isopropy! group.

Diagnostic Impurities
If degradation occurs, look for:
o 7-lIsopropylisatinate (Ring Open): Elutes earlier (more polar) than the parent peak.
o Anthranilic Acid Derivative: Result of oxidative decarbonylation (loss of C3 carbonyl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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